2-[2-(2-Benzylaminoethoxy)ethoxy]ethanol

• IUPAC Name: 2-[2-[2-(benzylamino)ethoxy]ethoxy]ethanol
• InChI: InChI=1S/C13H21NO3/c15-7-9-17-11-10-16-8-6-14-12-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2
• InChI Key: HTTWSYTYYOPMHH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNCCOCCOCCO
• Molecular Formula: C13H21NO3
• Molecular Weight: 239.31 g/mol

Description

2-[2-(2-Benzylaminoethoxy)ethoxy]ethanol, also known as ABE-7678, is a chemical compound that has been studied for its potential use in scientific research. This compound is a type of ethanolamine derivative that has been synthesized through a multi-step process. In

Safety And Hazards

The safety data sheet for a related compound, 2-(2-(benzylamino)ethoxy)ethanol, provides some insight into potential hazards. It suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. In case of accidental release, it recommends using personal protective equipment and ensuring adequate ventilation.

Synthesis routes and methods

Procedure details

2-[2-(2-Chloroethoxy)ethoxy]ethanol 31 (9.273 g, 55 mmol) and benzylamine (26.3 mL, 240 mmol) were dissolved in absolute acetonitrile (150 mL) whereupon potassium carbonate (25.0 g, 180 mmol) was added. The suspension was heated at reflux with vigorous stirring under an argon atmosphere for 18 hours. The suspension was allowed to cool to room temperature, diluted with acetonitrile (100 mL) and filtered through a Celite™ pad. The acetonitrile was removed under reduced pressure and the unreacted benzylamine distilled from the concentrated pale greenish oil under high vacuum (90° C., 5 torr). The resulting viscous oil (14.2 g) was purified by flash chromatography using 13% methanol in dichloromethane as the eluent. Fractions contained the desired product (Rf=0.45) were combined, solvent removed under reduced pressure, and the residue dried in vacuo to yield the title compound as a viscous oil (10.1 g, 77%). CIMS (MH+): m/e 240. 1H-NMR (CDCl3): δ 7.31 (m, 5H, phenyl), 3.79 (s, 2H, CH2-Ph), 3.70-3.61 (m, 12 H, OCH2CH2O). 13C-NMR (CDCl3): δ 140.3, 129.0, 128.8, 127.6, 73.3, 70.9, 70.8, 70.7, 62.0, 54.4, 49.0.